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Compound of Interest

Compound Name: KRAS inhibitor-9

Cat. No.: B2470116 Get Quote

These application notes provide detailed information and protocols for the solubility and use of

two distinct compounds commonly referred to as "KRAS inhibitor-9". It is crucial for

researchers to verify the specific compound of interest by its CAS number to ensure the correct

handling and interpretation of experimental results.

Compound Identification
Two separate small molecules are identified in scientific literature and commercial sources as

"KRAS inhibitor-9". Their properties are distinct, and they target different aspects of KRAS

biology.

Identifier KRAS inhibitor-9 K-Ras(G12C) inhibitor 9

CAS Number 300809-71-6 1469337-91-4

Molecular Formula C₁₃H₉ClN₂S₂ C₁₆H₂₁ClIN₃O₄S

Molecular Weight 292.81 g/mol 513.78 g/mol

Mechanism of Action
Blocks the formation of GTP-

KRAS[1][2].

Allosteric inhibitor of oncogenic

K-Ras(G12C)[3][4].

Solubility in DMSO
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Dimethyl sulfoxide (DMSO) is a common solvent for both inhibitors. However, their solubility

limits differ significantly.

Compound CAS Number

Reported

Solubility in

DMSO

Molar

Concentration
Source

KRAS inhibitor-9 300809-71-6 250 mg/mL 853.80 mM [1][5]

K-Ras(G12C)

inhibitor 9
1469337-91-4 53 mg/mL 103.15 mM [3]

≥ 40 mg/mL ≥ 77.85 mM [6]

~12 mg/mL ~23.36 mM [7][8]

Note: The variability in reported solubility for K-Ras(G12C) inhibitor 9 may be due to differences

in compound purity, ambient temperature, and the use of fresh versus moisture-absorbed

DMSO. It is recommended to use fresh, anhydrous DMSO for optimal dissolution[3].

Experimental Protocols
Preparation of Stock Solutions in DMSO
Materials:

KRAS inhibitor-9 (CAS 300809-71-6) or K-Ras(G12C) inhibitor 9 (CAS 1469337-91-4)

powder

Anhydrous DMSO

Sterile, amber glass vials or polypropylene tubes

Vortex mixer

Ultrasonic bath (optional, but recommended for higher concentrations)

Protocol:

Bring the inhibitor powder and anhydrous DMSO to room temperature.
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Weigh the desired amount of the inhibitor powder in a sterile vial.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM, 50 mM).

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

For higher concentrations or if the compound does not fully dissolve, sonicate the vial in a

water bath for 5-10 minutes[1][5]. Gentle warming to 37°C can also aid in the dissolution of

KRAS inhibitor-9 (CAS 300809-71-6)[1].

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the stock solutions at -20°C or -80°C for long-term stability. MedChemExpress

suggests that for KRAS inhibitor-9 (CAS 300809-71-6), stock solutions can be stored at

-80°C for up to 2 years and at -20°C for up to 1 year[2]. For K-Ras(G12C) inhibitor 9 (CAS

1469337-91-4), Selleck Chemicals suggests storage at -80°C for up to 1 year and at -20°C

for up to 1 month in solvent[3].

Preparation of Working Solutions
Protocol:

Thaw a single-use aliquot of the DMSO stock solution at room temperature.

Dilute the stock solution to the final desired concentration using the appropriate cell culture

medium or assay buffer.

Mix the working solution thoroughly by gentle pipetting or brief vortexing.

It is recommended to prepare working solutions fresh for each experiment and not to store

them for extended periods.

Signaling Pathways and Experimental Workflow
KRAS Signaling Pathway Overview
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KRAS is a small GTPase that acts as a molecular switch in intracellular signaling. In its active,

GTP-bound state, it stimulates downstream effector pathways, most notably the MAPK/ERK

and PI3K/AKT pathways, which drive cell proliferation, survival, and differentiation. Mutations in

KRAS, such as G12C, can lock the protein in a constitutively active state, leading to

uncontrolled cell growth and tumorigenesis.
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Caption: Simplified KRAS signaling cascade and the point of intervention for K-Ras(G12C)

inhibitors.

Experimental Workflow for Assessing Inhibitor Activity
The following workflow outlines a general procedure for evaluating the efficacy of a KRAS

inhibitor in a cell-based assay.
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Caption: General experimental workflow for evaluating the in vitro efficacy of a KRAS inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2470116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

